Cas no 445303-71-9 (4-bromo-2-(1,1-difluoroethyl)-1-fluorobenzene)

4-bromo-2-(1,1-difluoroethyl)-1-fluorobenzene structure
445303-71-9 structure
Product Name:4-bromo-2-(1,1-difluoroethyl)-1-fluorobenzene
CAS No:445303-71-9
MF:C8H6BrF3
MW:239.032452106476
MDL:MFCD27950870
CID:3370780
PubChem ID:22240261
Update Time:2025-04-21

4-bromo-2-(1,1-difluoroethyl)-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 4-BROMO-2-(1,1-DIFLUOROETHYL)-1-FLUORO-
    • 4-bromo-2-(1,1-difluoroethyl)-1-fluorobenzene
    • 4-Bromo-2-(1,1-difluoroethyl)-1-fluorobenzene stabilized over potassium carbonate
    • A1-12681
    • 4-BROMO-2-(1,1-DIFLUOROETHYL)-1-FLUORO-BENZENE
    • VRSBHZMIJMLFDU-UHFFFAOYSA-N
    • 445303-71-9
    • MFCD27950870
    • EN300-1614188
    • SCHEMBL4435565
    • E87370
    • MDL: MFCD27950870
    • Inchi: 1S/C8H6BrF3/c1-8(11,12)6-4-5(9)2-3-7(6)10/h2-4H,1H3
    • InChI Key: VRSBHZMIJMLFDU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1)C(C)(F)F)F

Computed Properties

  • Exact Mass: 237.96050g/mol
  • Monoisotopic Mass: 237.96050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 0Ų

4-bromo-2-(1,1-difluoroethyl)-1-fluorobenzene Pricemore >>

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